![molecular formula C11H17NO5 B1312649 1-Tert-butyl 3-methyl 2-oxopyrrolidine-1,3-dicarboxylate CAS No. 431079-79-7](/img/structure/B1312649.png)
1-Tert-butyl 3-methyl 2-oxopyrrolidine-1,3-dicarboxylate
Overview
Description
“1-Tert-butyl 3-methyl 2-oxopyrrolidine-1,3-dicarboxylate” is a chemical compound with the CAS Number: 431079-79-7 . It has a molecular weight of 243.26 . The IUPAC name for this compound is 1-tert-butyl 3-methyl 2-oxo-1,3-pyrrolidinedicarboxylate . The compound is typically in the form of a low melting solid .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C11H17NO5/c1-11(2,3)17-10(15)12-6-5-7(8(12)13)9(14)16-4/h7H,5-6H2,1-4H3 . This code provides a unique representation of the molecular structure.Physical And Chemical Properties Analysis
The compound “this compound” is typically in the form of a low melting solid . More specific physical and chemical properties were not found in the web search results.Scientific Research Applications
Supramolecular Assemblies and Interactions
1-Tert-butyl 3-methyl 2-oxopyrrolidine-1,3-dicarboxylate and its analogues have been studied for their supramolecular assembly and interactions. A study by Samipillai et al. (2016) analyzed the crystal structures of several 3-oxopyrrolidine analogues, highlighting the role of weak interactions like CH⋯O/CH⋯π in controlling molecular conformation and constructing diverse supramolecular assemblies. The study provided insights into how these oxopyrrolidine scaffolds form intricate supramolecular structures even without a hydrogen bond donor-acceptor system, emphasizing the importance of bulky substitutions in their structural formation (Samipillai et al., 2016).
Asymmetric Synthesis and Nociceptin Antagonists
In another research area, the compound has been utilized in the asymmetric synthesis of intermediates for nociceptin antagonists. Jona et al. (2009) developed an efficient method for synthesizing 1-tert-butyl 3-methyl (3R,4R)-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)piperidine-1,3-dicarboxylate, a key intermediate in nociceptin antagonist synthesis. This method involves diastereoselective reduction and isomerization steps, demonstrating the compound's utility in producing pharmacologically relevant structures (Jona et al., 2009).
Synthesis of Pyroglutamic Acids
Furthermore, the compound has been used in the synthesis of pyroglutamic acids. Svete et al. (2010) conducted a parallel solution-phase synthesis of a library of N(4')-substituted di-tert-butyl (2S,4E)-4-arylaminomethylidene-5-oxopyrrolidine-1,2-dicarboxylates. This research highlights the compound's versatility in synthesizing a range of chemical structures with potential biological activities (Svete et al., 2010).
Drug Metabolism Studies
The tert-butyl group in similar compounds has also been a subject of study in drug metabolism. Prakash et al. (2008) investigated the metabolism of CP-533,536, containing a tert-butyl group, in human liver microsomes. This study is significant for understanding how tert-butyl groups in drug molecules are metabolized in the human body (Prakash et al., 2008).
Safety and Hazards
Properties
IUPAC Name |
1-O-tert-butyl 3-O-methyl 2-oxopyrrolidine-1,3-dicarboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO5/c1-11(2,3)17-10(15)12-6-5-7(8(12)13)9(14)16-4/h7H,5-6H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABMPBYLSASWADK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C1=O)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30462697 | |
Record name | 1-tert-butyl 3-methyl 2-oxopyrrolidine-1,3-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30462697 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
431079-79-7 | |
Record name | 1-tert-butyl 3-methyl 2-oxopyrrolidine-1,3-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30462697 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.